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Compound of Interest

Compound Name: Reuterin

Cat. No.: B040837 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper disposal of Reuterin, a bioactive compound known for its antimicrobial properties.

Adherence to these procedures is critical for minimizing risks and ensuring compliance with

safety regulations.

Reuterin, also known as 3-hydroxypropionaldehyde, is classified as a hazardous substance. It

is harmful if swallowed, in contact with skin, or inhaled, and can cause serious skin and eye

irritation.[1][2] Therefore, proper handling and disposal are crucial to protect laboratory

personnel and the environment.

Hazard Summary for Reuterin
The following table summarizes the key hazard information for Reuterin, which underscores

the importance of following stringent disposal protocols.
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[1]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity, Single Exposure

(Category 3)
H335: May cause respiratory irritation[2]

Step-by-Step Disposal Protocol
The disposal of Reuterin and any contaminated materials must be handled in accordance with

local, state, and federal regulations for hazardous chemical waste. The following is a general

procedural guide.

1. Personal Protective Equipment (PPE): Before handling Reuterin waste, ensure you are

wearing appropriate PPE, including:

Lab coat

Chemical safety goggles

Nitrile gloves[3]

2. Waste Segregation: All materials that have come into contact with Reuterin must be treated

as hazardous waste. This includes:

Unused or expired Reuterin

Solutions containing Reuterin

Contaminated labware (e.g., pipette tips, vials, flasks)
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Contaminated PPE (e.g., gloves)

Do not mix Reuterin waste with non-hazardous waste streams.

3. Waste Collection and Labeling:

Solid Waste: Collect all solid waste contaminated with Reuterin in a designated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Reuterin in a separate, sealed, and clearly

labeled hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the chemical name "Reuterin," and the appropriate hazard pictograms (e.g., GHS07 for

harmful/irritant).[1]

4. Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area. This area should be away from incompatible materials, such as strong acids, alkalis, and

oxidizing/reducing agents.[2]

5. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Never dispose of Reuterin down the drain or in the regular trash.[3]

Experimental Protocols
Currently, there are no specific, widely adopted experimental protocols for the chemical

inactivation of Reuterin for disposal purposes cited in the reviewed literature. The

recommended procedure is to treat it as hazardous chemical waste. For any potential

inactivation procedures, consult with your institution's EHS department for approved methods.

Below is a logical workflow for the proper disposal of Reuterin.
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Start: Reuterin Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid)

3a. Collect Solid Waste in
Designated Labeled Container

Solid Waste

3b. Collect Liquid Waste in
Designated Labeled Container

Liquid Waste

4. Store in Secure,
Well-Ventilated Area

5. Contact Institutional EHS for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Reuterin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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